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Toosendanin Toosendanin
Brand Name: Vulcanchem
CAS No.: 58812-37-6
VCID: VC0190432
InChI: InChI=1S/C30H38O11/c1-13(31)39-20-10-19(34)29-12-38-25(36)26(20,3)17(29)9-18(33)28(5)23(29)22(35)24(40-14(2)32)27(4)16(15-6-7-37-11-15)8-21-30(27,28)41-21/h6-7,11,16-21,23-25,33-34,36H,8-10,12H2,1-5H3/t16-,17-,18+,19-,20+,21+,23-,24-,25+,26?,27+,28+,29+,30+/m0/s1
SMILES:
Molecular Formula: C30H38O11
Molecular Weight: 574.6 g/mol

Toosendanin

CAS No.: 58812-37-6

Natural Products

VCID: VC0190432

Molecular Formula: C30H38O11

Molecular Weight: 574.6 g/mol

Toosendanin - 58812-37-6

CAS No. 58812-37-6
Product Name Toosendanin
Molecular Formula C30H38O11
Molecular Weight 574.6 g/mol
IUPAC Name [(1S,2R,4R,5R,6S,8R,10S,11S,12R,14R,16R,19S,21R)-4-acetyloxy-6-(furan-3-yl)-12,16,19-trihydroxy-5,11,15-trimethyl-3-oxo-9,17-dioxahexacyclo[13.3.3.01,14.02,11.05,10.08,10]henicosan-21-yl] acetate
Standard InChI InChI=1S/C30H38O11/c1-13(31)39-20-10-19(34)29-12-38-25(36)26(20,3)17(29)9-18(33)28(5)23(29)22(35)24(40-14(2)32)27(4)16(15-6-7-37-11-15)8-21-30(27,28)41-21/h6-7,11,16-21,23-25,33-34,36H,8-10,12H2,1-5H3/t16-,17-,18+,19-,20+,21+,23-,24-,25+,26?,27+,28+,29+,30+/m0/s1
Standard InChIKey NAHTXVIXCMUDLF-SLWGVJJJSA-N
Isomeric SMILES CC(=O)O[C@@H]1C[C@@H]([C@@]23CO[C@H](C1([C@@H]2C[C@H]([C@@]4([C@@H]3C(=O)[C@@H]([C@@]5([C@]46[C@H](O6)C[C@H]5C7=COC=C7)C)OC(=O)C)C)O)C)O)O
Canonical SMILES CC(=O)OC1CC(C23COC(C1(C2CC(C4(C3C(=O)C(C5(C46C(O6)CC5C7=COC=C7)C)OC(=O)C)C)O)C)O)O
Synonyms toosendanin
PubChem Compound 115060
Last Modified Nov 11 2021
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